Cas no 89321-96-0 (9,10-Secocholesta-5,7,10(19)-triene-3,11-diol,(3b,5Z,7E,11a)- (9CI))

• Product Name: 9,10-Secocholesta-5,7,10(19)-triene-3,11-diol,(3b,5Z,7E,11a)- (9CI)
• CAS No: 89321-96-0
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• CID: 724411
• PubChem ID: 20839398
• Update Time: 2025-04-19

9,10-Secocholesta-5,7,10(19)-triene-3,11-diol,(3b,5Z,7E,11a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (3R,3aR,5S,7E,7aS)-7-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-3a-methyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7a-hexahydro-1H-inden-5-ol
• 11alpha-Hydroxyvitamin D3
• 9,10-Secocholesta-5,7,10(19)-triene-3,11-diol,(3b,5Z,7E,11a)- (9CI)
• (5Z,7E)-(3S,11S)-9,10-seco-5,7,10(19)-cholestatrien-3,11-diol
• LMST03020669
• 89321-96-0
• 11-Hydroxyvitamin D3
• 9,10-Secocholesta-5,7,10(19)-triene-3,11-diol, (3beta,5Z,7E,11alpha)-
• (3R,3aR,5S,7E,7aS)-7-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-3a-methyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7a-hexahydro-1H-inden-5-ol

• Inchi： 1S/C27H44O2/c1-18(2)7-6-8-20(4)25-13-14-26-22(16-24(29)17-27(25,26)5)11-10-21-15-23(28)12-9-19(21)3/h10-11,18,20,23-26,28-29H,3,6-9,12-17H2,1-2,4-5H3/b21-10-,22-11+/t20-,23+,24+,25-,26+,27-/m1/s1
• InChI Key： KDPWFHILYNISTF-PJRLEMJLSA-N
• SMILES： O[C@H]1C/C(=C\C=C2/C(=C)CC[C@@H](C/2)O)/[C@@H]2CC[C@H]([C@H](C)CCCC(C)C)[C@@]2(C)C1

Computed Properties

• Exact Mass: 400.334131
• Monoisotopic Mass: 400.334131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.01
• Boiling Point: 530.2°C at 760 mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.534